Cas no 1174132-49-0 (4-methyl-1-(oxan-2-yl)pyrazole)
4-methyl-1-(oxan-2-yl)pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-1-(oxan-2-yl)pyrazole
- 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
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- Inchi: 1S/C9H14N2O/c1-8-6-10-11(7-8)9-4-2-3-5-12-9/h6-7,9H,2-5H2,1H3
- InChI Key: APOYGZOBMBVIPS-UHFFFAOYSA-N
- SMILES: N1(C2OCCCC2)C=C(C)C=N1
4-methyl-1-(oxan-2-yl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA01942-1g |
4-methyl-1-(oxan-2-yl)pyrazole |
1174132-49-0 | 96% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | BA01942-5g |
4-methyl-1-(oxan-2-yl)pyrazole |
1174132-49-0 | 96% | 5g |
$402.00 | 2024-04-20 |
4-methyl-1-(oxan-2-yl)pyrazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-methyl-1-(oxan-2-yl)pyrazole
Introduction to 4-Methyl-1-(Oxan-2-yl)Pyrazole (CAS No. 1174132-49-0)
4-Methyl-1-(oxan-2-yl)pyrazole, with the CAS number 1174132-49-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a tetrahydro-2H-pyran (oxane) moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.
The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-stacking interactions. These properties make it a valuable scaffold in the design of bioactive molecules. The presence of the oxan-2-yl group, which is a six-membered cyclic ether, further enhances the compound's solubility and stability, making it suitable for use in both aqueous and organic solvents.
Recent studies have highlighted the potential of 4-methyl-1-(oxan-2-yl)pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 4-methyl-1-(oxan-2-yl)pyrazole could be a promising lead compound for the development of new drugs targeting inflammatory diseases such as arthritis and chronic pain conditions.
In addition to its anti-inflammatory effects, 4-methyl-1-(oxan-2-yl)pyrazole has also been investigated for its potential as an antitumor agent. A study published in the Cancer Research journal reported that certain derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
The structural flexibility of 4-methyl-1-(oxan-2-yl)pyrazole allows for the introduction of various functional groups, which can be tailored to enhance specific biological activities. For example, modifications at the methyl group or the oxane ring can significantly alter the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This flexibility makes it an attractive starting point for medicinal chemists aiming to optimize drug candidates for clinical trials.
In terms of synthetic methods, several efficient routes have been developed for the preparation of 4-methyl-1-(oxan-2-yl)pyrazole. One common approach involves the condensation of a suitable pyrazole derivative with an oxane-containing reagent under mild conditions. The use of transition metal catalysts has also been reported to improve yields and selectivity in these reactions. These synthetic strategies provide researchers with a robust toolkit for generating a diverse library of compounds based on this core structure.
The safety profile of 4-methyl-1-(oxan-2-yl)pyrazole is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, ongoing research is necessary to fully evaluate its safety in humans and to identify any potential side effects or interactions with other medications.
In conclusion, 4-methyl-1-(oxan-2-yl)pyrazole (CAS No. 1174132-49-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its synthetic accessibility and favorable safety profile, make it an attractive candidate for further investigation in drug discovery programs. As research in this area continues to advance, it is likely that new derivatives of this compound will be developed, leading to novel treatments for a range of diseases.
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